4-[({7-[(4-carboxyanilino)sulfonyl]-9H-fluoren-2-yl}sulfonyl)amino]benzoic acid

• Molecular Formula: C27H20N2O8S2
• Molecular Weight: 564.6 g/mol
• IUPAC Name: 4-[[7-[(4-carboxyphenyl)sulfamoyl]-9H-fluoren-2-yl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C27H20N2O8S2/c30-26(31)16-1-5-20(6-2-16)28-38(34,35)22-9-11-24-18(14-22)13-19-15-23(10-12-25(19)24)39(36,37)29-21-7-3-17(4-8-21)27(32)33/h1-12,14-15,28-29H,13H2,(H,30,31)(H,32,33)
• InChI Key: SPZZISWPGBTCPH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)S(=O)(=O)NC3=CC=C(C=C3)C(=O)O)C4=C1C=C(C=C4)S(=O)(=O)NC5=CC=C(C=C5)C(=O)O

Description

4-[({7-[(4-carboxyanilino)sulfonyl]-9H-fluoren-2-yl}sulfonyl)amino]benzoic acid is a complex organic compound with the molecular formula C27H20N2O8S2 and a molecular weight of 564.597 g/mol . This compound is notable for its unique structure, which includes both sulfonyl and carboxyanilino groups attached to a fluorenyl core. It is primarily used in scientific research and has various applications in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[({7-[(4-carboxyanilino)sulfonyl]-9H-fluoren-2-yl}sulfonyl)amino]benzoic acid typically involves multiple stepsThe specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity .

Industrial Production Methods

Industrial production of this compound is less common due to its specialized applications. when produced on a larger scale, the process involves optimizing the synthetic route to ensure high yield and purity. This may include the use of advanced techniques such as continuous flow reactors and automated synthesis .

Chemical Reactions Analysis

Types of Reactions

4-[({7-[(4-carboxyanilino)sulfonyl]-9H-fluoren-2-yl}sulfonyl)amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to introduce additional oxygen atoms into the molecule.

Reduction: Reducing agents can be used to remove oxygen atoms or add hydrogen atoms.

Substitution: This compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions, such as temperature and solvent, are optimized based on the specific reaction being performed .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction could produce amines or alcohols. Substitution reactions can result in a wide range of derivatives, depending on the substituents introduced .

Scientific Research Applications

4-[({7-[(4-carboxyanilino)sulfonyl]-9H-fluoren-2-yl}sulfonyl)amino]benzoic acid has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and protein binding.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the development of new drugs.

Industry: It is used in the development of advanced materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[({7-[(4-carboxyanilino)sulfonyl]-9H-fluoren-2-yl}sulfonyl)amino]benzoic acid involves its interaction with specific molecular targets. The sulfonyl and carboxyanilino groups can form strong interactions with proteins and enzymes, potentially inhibiting their activity. This compound may also interfere with various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

4-[(4-chlorophenyl)sulfonyl]benzoic acid: This compound has a similar sulfonyl group but differs in the substituents attached to the benzene ring.

Sulfonyl fluorides: These compounds share the sulfonyl group and are known for their use in chemical biology and enzyme inhibition.

Uniqueness

4-[({7-[(4-carboxyanilino)sulfonyl]-9H-fluoren-2-yl}sulfonyl)amino]benzoic acid is unique due to its combination of sulfonyl and carboxyanilino groups attached to a fluorenyl core. This structure provides it with distinct chemical and biological properties, making it valuable for specialized research applications .